Cas no 1378259-83-6 (4-Bromo-5-chloro-8-methoxyquinoline-3-carboxylic acid)

4-Bromo-5-chloro-8-methoxyquinoline-3-carboxylic acid is a halogenated quinoline derivative with a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct substitution pattern—bromo and chloro groups at the 4- and 5-positions, along with a methoxy group at the 8-position—enhances its reactivity and selectivity in cross-coupling reactions and metal-catalyzed transformations. The carboxylic acid moiety further allows for derivatization into esters, amides, or other functionalized compounds. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its structural rigidity and potential for targeted modifications. High purity and stability ensure reliable performance in synthetic applications.

4-Bromo-5-chloro-8-methoxyquinoline-3-carboxylic acid structure

1378259-83-6 structure

Product Name:4-Bromo-5-chloro-8-methoxyquinoline-3-carboxylic acid

CAS No:1378259-83-6

MF:C₁₁H₇BrClNO₃

MW:316.535181283951

CID:5059992

Update Time:2025-06-26

4-Bromo-5-chloro-8-methoxyquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-5-chloro-8-methoxy-quinoline-3-carboxylic acid
- 4-Bromo-5-chloro-8-methoxyquinoline-3-carboxylic acid
- Inchi： 1S/C11H7BrClNO3/c1-17-7-3-2-6(13)8-9(12)5(11(15)16)4-14-10(7)8/h2-4H,1H3,(H,15,16)
- InChI Key： LJNCOPYUCWBSQI-UHFFFAOYSA-N
- SMILES： BrC1C(C(=O)O)=CN=C2C(=CC=C(C2=1)Cl)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 304
XLogP3: 3
Topological Polar Surface Area: 59.4

4-Bromo-5-chloro-8-methoxyquinoline-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM264157-1g	4-Bromo-5-chloro-8-methoxyquinoline-3-carboxylic acid	1378259-83-6	97%	1g	$654	2022-06-13
Chemenu	CM264157-1g	4-Bromo-5-chloro-8-methoxyquinoline-3-carboxylic acid	1378259-83-6	97%	1g	$561	2021-08-18
Chemenu	CM264157-5g	4-Bromo-5-chloro-8-methoxyquinoline-3-carboxylic acid	1378259-83-6	97%	5g	$1346	2021-08-18
Chemenu	CM264157-10g	4-Bromo-5-chloro-8-methoxyquinoline-3-carboxylic acid	1378259-83-6	97%	10g	$1772	2021-08-18

4-Bromo-5-chloro-8-methoxyquinoline-3-carboxylic acid Related Literature

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5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

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Additional information on 4-Bromo-5-chloro-8-methoxyquinoline-3-carboxylic acid

Introduction to 4-Bromo-5-chloro-8-methoxyquinoline-3-carboxylic acid (CAS No. 1378259-83-6)

4-Bromo-5-chloro-8-methoxyquinoline-3-carboxylic acid (CAS No. 1378259-83-6) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities and applications in drug discovery and development.

The molecular structure of 4-Bromo-5-chloro-8-methoxyquinoline-3-carboxylic acid is characterized by a quinoline ring substituted with a bromine atom at the 4-position, a chlorine atom at the 5-position, and a methoxy group at the 8-position. The carboxylic acid group at the 3-position adds to its functional versatility, making it an attractive candidate for various chemical and biological studies.

Recent research has highlighted the potential of quinoline derivatives in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) explored the antiviral properties of several quinoline derivatives, including 4-Bromo-5-chloro-8-methoxyquinoline-3-carboxylic acid. The results indicated that this compound exhibited significant inhibitory effects against certain viral strains, suggesting its potential as a lead compound for antiviral drug development.

In another study published in the Bioorganic & Medicinal Chemistry Letters (2022), researchers investigated the anticancer properties of quinoline derivatives. The study found that 4-Bromo-5-chloro-8-methoxyquinoline-3-carboxylic acid demonstrated selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. This selective toxicity is attributed to its ability to disrupt specific cellular pathways involved in cancer progression.

The pharmacokinetic properties of 4-Bromo-5-chloro-8-methoxyquinoline-3-carboxylic acid have also been studied extensively. A study published in the European Journal of Pharmaceutical Sciences (2021) evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. The results indicated that it has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity, making it suitable for further preclinical and clinical evaluations.

In addition to its therapeutic potential, 4-Bromo-5-chloro-8-methoxyquinoline-3-carboxylic acid has been explored for its use as a synthetic intermediate in organic synthesis. Its unique structure and functional groups make it an excellent starting material for the synthesis of more complex molecules with diverse biological activities. A recent review article in the Tetrahedron Letters (2020) highlighted several synthetic strategies involving this compound, demonstrating its versatility in organic synthesis.

The environmental impact of chemical compounds is an important consideration in their development and application. A study published in the Journal of Environmental Science and Health (2021) evaluated the environmental fate and toxicity of various quinoline derivatives, including 4-Bromo-5-chloro-8-methoxyquinoline-3-carboxylic acid. The results indicated that this compound has low environmental persistence and toxicity, making it a safer choice for industrial and pharmaceutical applications.

In conclusion, 4-Bromo-5-chloro-8-methoxyquinoline-3-carboxylic acid (CAS No. 1378259-83-6) is a promising compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique molecular structure, favorable pharmacokinetic properties, and diverse biological activities make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in drug discovery and organic synthesis.